Cas no 1803736-58-4 (2,5-Difluoro-3-(methyl)thiophenol)

• Product Name: 2,5-Difluoro-3-(methyl)thiophenol
• CAS No: 1803736-58-4
• MF: C₇H₆F₂S
• MW: 160.184347629547
• CID: 4705659
• Update Time: 2023-08-15

2,5-Difluoro-3-(methyl)thiophenol Chemical and Physical Properties

Names and Identifiers

• 2,5-Difluoro-3-(methyl)thiophenol
• 2,5-difluoro-3-methylbenzenethiol

• Inchi： 1S/C7H6F2S/c1-4-2-5(8)3-6(10)7(4)9/h2-3,10H,1H3
• InChI Key： IKHZQTFVMAAOEM-UHFFFAOYSA-N
• SMILES： SC1=CC(=CC(C)=C1F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 118
• Topological Polar Surface Area: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols